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Compound of Interest

Compound Name: (2-Thienyl)-methylsilane

Cat. No.: B15480217 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial guidance on the personal protective equipment

(PPE), handling procedures, and disposal of (2-Thienyl)-methylsilane. While a specific Safety

Data Sheet (SDS) for (2-Thienyl)-methylsilane was not located, the following

recommendations are based on the hazardous properties of similar organosilane compounds.

(2-Thienyl)-methylsilane is classified as a flammable liquid and is likely to cause skin and

serious eye irritation. Proper handling and disposal are critical to minimize risks in a laboratory

setting.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling (2-
Thienyl)-methylsilane.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Chemical safety goggles or a

face shield

Must be worn at all times to

protect against splashes.

Contact lenses should not be

worn.

Hand Protection
Neoprene or nitrile rubber

gloves

Provides protection against

skin contact and irritation.

Inspect gloves for integrity

before each use.

Skin and Body Protection Laboratory coat

A flame-retardant lab coat is

recommended. Wear suitable

protective clothing to prevent

skin exposure.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood

Respiratory protection may be

required if there is a risk of

inhalation of vapors, especially

in case of a spill.

Hazard Classification and Precautions
Understanding the specific hazards associated with (2-Thienyl)-methylsilane is crucial for

safe handling. The following table outlines the primary hazards and necessary precautionary

statements.
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Hazard Class GHS Classification Precautionary Statements

Flammable Liquid Category 2 or 3

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Ground/bond

container and receiving

equipment. Use explosion-

proof

electrical/ventilating/lighting

equipment. Use only non-

sparking tools. Take

precautionary measures

against static discharge.

Skin Corrosion/Irritation Category 2

Wash skin thoroughly after

handling. Wear protective

gloves.

Serious Eye Damage/Irritation Category 2A

Causes serious eye irritation.

[1] Wear eye protection/face

protection.

Handling and Storage Procedures
Proper operational procedures are essential to maintain a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[2]

Do not breathe gas or vapors.[2]

Handle only in a well-ventilated area, preferably in a chemical fume hood.

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use non-sparking tools.[1]
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Wash hands thoroughly after handling.[2][3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible materials such as oxidizing agents.[4][6]

Disposal Plan
Proper disposal of (2-Thienyl)-methylsilane and its containers is critical to prevent

environmental contamination and ensure safety.

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.

Do not allow the product to enter drains.[4][7]

Observe all federal, state, and local environmental regulations.[4] It may be possible to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Container Disposal:

Handle empty containers with care as residual vapors are flammable.[2]

Dispose of as unused product.[4]

Emergency Procedures
In the event of an emergency, follow these procedures.

Spill or Leak:

Eliminate all ignition sources.[2]
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Evacuate the area.[2]

Wear appropriate personal protective equipment.[2]

For small spills, absorb with an inert material (e.g., sand, silica gel) and place in a suitable

container for disposal.[8]

For large spills, dike the area to prevent spreading and contact emergency services.

First Aid:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

If inhaled: Move person into fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[8]

Experimental Workflow for Handling (2-Thienyl)-
methylsilane
The following diagram illustrates the standard workflow for safely handling (2-Thienyl)-
methylsilane in a laboratory setting.
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Caption: Workflow for Safe Handling of (2-Thienyl)-methylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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